Potassium phosphate-tribasic

• CAS No.: 7778-53-2
• Product Name: Potassium phosphate-tribasic
• Molecular Formula: Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3); K3PO4; K3O4P
• Molecular Weight: 212.266 g/mol
• IUPAC Name: tripotassium;phosphate
• Standard InChI: InChI=1S/3K.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
• Standard InChIKey: LWIHDJKSTIGBAC-UHFFFAOYSA-K
• SMILES: [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
• Physical Description: DryPowder; Liquid; Colourless or white, odourless hygroscopic crystals or granules. Hydrated forms available include the monohydrate and trihydrate
• Description: Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction.
• Related CAS: 16068-46-5 (Parent)
• Solubility: Freely soluble in water. Insoluble in ethanol
• Synonyms: dipotassium hydrogen phosphate; K2HPO4; KD2PO4; potassium acid phosphate; potassium dideuterium phosphate; potassium dihydrogen phosphate; potassium monohydrogen phosphate; potassium phosphate; potassium phosphate (K-H2PO4); potassium phosphate (K-H3PO4(1:2)); potassium phosphate (K2-HPO4); potassium phosphate (K3-PO4); potassium phosphate, dibasic; potassium phosphate, monobasic; potassium phosphate, unspecified form
• PubChem Compound: 62657
• Last Modified: Nov 11 2021